N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-[2-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C17H23N5O4S/c1-3-18-17-21-12(2)10-16(22-17)19-6-7-20-27(23,24)13-4-5-14-15(11-13)26-9-8-25-14/h4-5,10-11,20H,3,6-9H2,1-2H3,(H2,18,19,21,22)
• InChI Key: MRBOWRSMVZTXLK-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NCCNS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C
• Molecular Formula: C17H23N5O4S
• Molecular Weight: 393.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves ring annulation techniques and reactions with sulfonamides or sulfonate groups to introduce specific functional groups that define their chemical behavior. For instance, the synthesis of ethyl 6-aryl-4-oxo-4,6-dihydro-1(12)(13)H-pyrimido[2′,1′:4,5][1,3,5]triazino[1,2-a]-benzimidazole-3-carboxylates via pyrimidine ring annulation and the methylation of certain derivatives to obtain specific substitutions highlights the complex synthetic pathways utilized in creating compounds with precise chemical structures (Dolzhenko et al., 2006).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and computational studies, is crucial for understanding the geometric and electronic properties of these compounds. For example, the study of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines provided insights into their binding modes with enzymes, revealing the importance of the ethyl substitution in enhancing potency and spectrum of tumor inhibition (Gangjee et al., 2009).

Chemical Reactions and Properties

The reactivity of such compounds often involves interactions with biological targets, demonstrating their potential as bioactive molecules. For instance, the synthesis and testing of novel benzamides for dopamine receptor blockade indicate how structural modifications can significantly enhance biological activity (Ogata et al., 1984).

Physical Properties Analysis

Physical properties, including solubility, melting points, and crystal structure, contribute to the compound's application potential. The solvent-dependent nonlinear optical studies of sulfadiazine-ortho-vanillin Schiff base show how environmental factors can influence the physical properties and potential applications of such compounds (Shahid et al., 2018).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards various reagents, define the compound's interactions and stability. For example, the synthesis of substituted pyrimidines and their evaluation as α-glucosidase and acetylcholinesterase inhibitors underscore the chemical versatility and potential therapeutic applications of these compounds (Abbasi et al., 2019).